61-49-4

N-Methyltryptamine

In Stock

• CAS RN:
• 61-49-4

• Formula:
• C11H14N2

• InChI:
• InChI=1S/C11H14N2/c1-12-7-6-9-8-13-11-5-3-2-4-10(9)11/h2-5,8,12-13H,6-7H2,1H3

• InChIKey:
• NCIKQJBVUNUXLW-UHFFFAOYSA-N

• N-methyl Tryptamine (NMT) is a naturally occurring tryptamine which may be derived from L-tryptophan or, indirectly, from serotonin. While substituted NMTs are psychoactive through their effects on monoamine action, NMT appears to be rapidly metabolized by monoamine oxidases. NMT is regulated as a Schedule I compound in the United States. This product is intended for research and forensic applications.
  N-Methyltryptamine, also known as dipterine, belongs to the class of organic compounds known as tryptamines and derivatives. Tryptamines and derivatives are compounds containing the tryptamine backbone, which is structurally characterized by an indole ring substituted at the 3-position by an ethanamine. N-Methyltryptamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. N-Methyltryptamine has been primarily detected in urine....

N-Ethylformanilide

• CAS RN:
• 5461-49-4

• Formula:
• C9H11NO

• InChI:
• InChI=1S/C9H11NO/c1-2-10(8-11)9-6-4-3-5-7-9/h3-8H,2H2,1H3

• InChIKey:
• GBDYFPAHVXJQEP-UHFFFAOYSA-N

• N-Ethylformanilide is a useful research compound. Its molecular formula is C9H11NO and its molecular weight is 149.19 g/mol. The purity is usually 95%.

2,3,4,9-Tetrahydro-1-((3,4-dimethoxyphenyl)methyl)-1H-pyrido(3,4-b)indole

• CAS RN:
• 68861-49-4

• Formula:
• C20H22N2O2

• InChI:
• InChI=1S/C20H22N2O2/c1-23-19-8-7-14(11-20(19)24-2)12-22-10-9-16-15-5-3-4-6-17(15)21-18(16)13-22/h3-8,11,21H,9-10,12-13H2,1-2H3

• InChIKey:
• MVAKJPBBDFAECM-UHFFFAOYSA-N

• 2,3,4,9-Tetrahydro-1-((3,4-dimethoxyphenyl)methyl)-1H-pyrido(3,4-b)indole is a useful research compound. Its molecular formula is C20H22N2O2 and its molecular weight is 322.4 g/mol. The purity is usually 95%.

Chloro(pentamethylcyclopentadienyl)bis(triphenylphosphine)ruthenium(II), 99%

In Stock

• CAS RN:
• 92361-49-4

• Formula:
• C46H45ClP2Ru

• InChI:
• InChI=1S/2C18H15P.C10H15.ClH.Ru/c2*1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-6-7(2)9(4)10(5)8(6)3;;/h2*1-15H;1-5H3;1H;/q;;-1;;+2/p-1

• InChIKey:
• AHWRJPOOFGXEKF-UHFFFAOYSA-M

• Chloro(pentamethylcyclopentadienyl)bis(triphenylphosphine)ruthenium(II), 99% is a useful research compound. Its molecular formula is C46H45ClP2Ru and its molecular weight is 796.3 g/mol. The purity is usually 95%.

Leucomycin A9

• CAS RN:
• 18361-49-4

• Formula:
• C37H61NO14

• InChI:
• InChI=1S/C37H61NO14/c1-20-17-25(15-16-39)33(34(46-9)27(42)18-28(43)47-21(2)13-11-10-12-14-26(20)41)52-36-31(44)30(38(7)8)32(22(3)49-36)51-29-19-37(6,45)35(23(4)48-29)50-24(5)40/h10-12,14,16,20-23,25-27,29-36,41-42,44-45H,13,15,17-19H2,1-9H3/b11-10+,14-12+/t20-,21-,22-,23+,25+,26+,27-,29+,30-,31-,32-,33+,34+,35+,36+,37-/m1/s1

• InChIKey:
• LOJFCOBMHWVESZ-MXYURFFASA-N

• Leucomycin A9 is a macrolide.

1-ethyl-1H-pyrazol-3-amine

In Stock

• CAS RN:
• 55361-49-4

• Formula:
• C5H9N3

• InChI:
• InChI=1S/C5H9N3/c1-2-8-4-3-5(6)7-8/h3-4H,2H2,1H3,(H2,6,7)

• InChIKey:
• PZJGLURDALTFPQ-UHFFFAOYSA-N

• 1-ethyl-1H-pyrazol-3-amine is a useful research compound. Its molecular formula is C5H9N3 and its molecular weight is 111.15 g/mol. The purity is usually 95%.

(10R)-Hepoxilin B3

Usually In Stock

• CAS RN:
• 89461-49-4

• Formula:
• C₂₀H₃₂O₄

• (10R)-Hepoxilin B3, also known as (10R)-Hepoxilin B3, is a useful research compound. Its molecular formula is C₂₀H₃₂O₄ and its molecular weight is 336.47. The purity is usually 95%.

2-Ethyl-5-((4-nitrophenyl)(piperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol

In Stock

• CAS RN:
• 898361-49-4

• Formula:
• C18H21N5O3S

• InChI:
• InChI=1S/C18H21N5O3S/c1-2-14-19-18-22(20-14)17(24)16(27-18)15(21-10-4-3-5-11-21)12-6-8-13(9-7-12)23(25)26/h6-9,15,24H,2-5,10-11H2,1H3

• InChIKey:
• WDEFPGFWTHSFHE-UHFFFAOYSA-N

• 2-Ethyl-5-((4-nitrophenyl)(piperidin-1-yl)methyl)thiazolo[3,2-b][1,2,4]triazol-6-ol is a useful research compound. Its molecular formula is C18H21N5O3S and its molecular weight is 387.46. The purity is usually 95%.

3-(4-Bromophenyl)-1-(2,5-dimethylphenyl)propan-1-one

In Stock

• CAS RN:
• 898761-49-4

• Formula:
• C17H17BrO

• InChI:
• InChI=1S/C17H17BrO/c1-12-3-4-13(2)16(11-12)17(19)10-7-14-5-8-15(18)9-6-14/h3-6,8-9,11H,7,10H2,1-2H3

• InChIKey:
• HVJCPTBAPNFBIP-UHFFFAOYSA-N

• 3-(4-Bromophenyl)-1-(2,5-dimethylphenyl)propan-1-one is a useful research compound. Its molecular formula is C17H17BrO and its molecular weight is 317.2 g/mol. The purity is usually 95%.

4-isopropoxy-N-[2-(4-methylphenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide

In Stock

• CAS RN:
• 958961-49-4

• Formula:
• C22H23N3O3S

• InChI:
• InChI=1S/C22H23N3O3S/c1-14(2)28-18-10-6-16(7-11-18)22(26)23-21-19-12-29(27)13-20(19)24-25(21)17-8-4-15(3)5-9-17/h4-11,14H,12-13H2,1-3H3,(H,23,26)

• InChIKey:
• YIXPKRARHKYCJL-UHFFFAOYSA-N

• 4-isopropoxy-N-[2-(4-methylphenyl)-5-oxido-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]benzamide is a useful research compound. Its molecular formula is C22H23N3O3S and its molecular weight is 409.5. The purity is usually 95%.

Sankei

• CAS RN:
• 115761-49-4

• Formula:
• C31H27N11Na2O11S3

• InChI:
• InChI=1S/C31H29N11O11S3.2Na/c1-11-6-17(42-30(33-11)36-21(39-42)27(50)51)54-8-13-9-55-25-19(24(47)41(25)20(13)26(48)49)35-23(46)18(14-10-56-29(32)34-14)40-53-31(2,3)28(52)38-37-22(45)12-4-5-15(43)16(44)7-12;;/h4-7,10,19,25,43-44H,8-9H2,1-3H3,(H2,32,34)(H,35,46)(H,37,45)(H,38,52)(H,48,49)(H,50,51);;/q;2*+1/p-2/b40-18+;;/t19-,25-;;/m1../s1

• InChIKey:
• JSKZWIGBDHYSGI-UCSXVCBISA-L

• Sankei, also known as Sankei, is a useful research compound. Its molecular formula is C31H27N11Na2O11S3 and its molecular weight is 871.8 g/mol. The purity is usually 95%.

2-(Methylthio)-4-(tributylstannyl)pyrimidine

In Stock

• CAS RN:
• 123061-49-4

• Formula:
• C17H32N2SSn

• InChI:
• InChI=1S/C5H5N2S.3C4H9.Sn/c1-8-5-6-3-2-4-7-5;3*1-3-4-2;/h2-3H,1H3;3*1,3-4H2,2H3;

• InChIKey:
• PTONZGYJJBJAGZ-UHFFFAOYSA-N

• 2-(Methylthio)-4-(tributylstannyl)pyrimidine is a useful research compound. Its molecular formula is C17H32N2SSn and its molecular weight is 415.2 g/mol. The purity is usually 95%.

2-(5-chlorothiophene-2-sulfonamido)-3-methylbenzoic acid

In Stock

• CAS RN:
• 1051261-49-4

• Formula:
• C12H10ClNO4S2

• 2-(5-chlorothiophene-2-sulfonamido)-3-methylbenzoic acid is a useful research compound. Its molecular formula is C12H10ClNO4S2 and its molecular weight is 331.8. The purity is usually 95%.

3-[(Tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid

In Stock

• CAS RN:
• 1022961-49-4

• Formula:
• C13H19NO4

• InChI:
• InChI=1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-8-5-4-7(6-8)9(10)11(15)16/h4-5,7-10H,6H2,1-3H3,(H,14,17)(H,15,16)

• InChIKey:
• ZPMJBHUNSHDFPT-UHFFFAOYSA-N

• 3-[(Tert-butoxycarbonyl)amino]bicyclo[2.2.1]hept-5-ene-2-carboxylic acid is a useful research compound. Its molecular formula is C13H19NO4 and its molecular weight is 253.29 g/mol. The purity is usually 95%.

1-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]piperidine-2-carboxylic acid

In Stock

• CAS RN:
• 1103961-49-4

• Formula:
• C15H16ClNO3

• InChI:
• InChI=1S/C15H16ClNO3/c16-12-7-4-11(5-8-12)6-9-14(18)17-10-2-1-3-13(17)15(19)20/h4-9,13H,1-3,10H2,(H,19,20)/b9-6+

• InChIKey:
• FAWKEDOABDTXJB-RMKNXTFCSA-N

• 1-[(2E)-3-(4-chlorophenyl)prop-2-enoyl]piperidine-2-carboxylic acid is a useful research compound. Its molecular formula is C15H16ClNO3 and its molecular weight is 293.74 g/mol. The purity is usually 95%.

Ethyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate

Usually In Stock

• CAS RN:
• 2248261-49-4

• Formula:
• C8H13NO3

• InChI:
• InChI=1S/C8H13NO3/c1-2-11-7(10)8-3-6(4-9-8)12-5-8/h6,9H,2-5H2,1H3

• InChIKey:
• VCMMGAOTLUBRKU-UHFFFAOYSA-N

• Ethyl 2-oxa-5-azabicyclo[2.2.1]heptane-4-carboxylate is a useful research compound. Its molecular formula is C8H13NO3 and its molecular weight is 171.196. The purity is usually 95%.